Cas no 77123-57-0 (4-(Trimethylsilyl)ethynylbenzaldehyde)

• Product Name: 4-(Trimethylsilyl)ethynylbenzaldehyde
• CAS No: 77123-57-0
• MF: C₁₂H₁₄OSi
• MW: 202.324464321136
• MDL: MFCD02093765
• CID: 59860
• PubChem ID: 24874332
• Update Time: 2025-06-13

4-(Trimethylsilyl)ethynylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-((Trimethylsilyl)ethynyl)benzaldehyde
• 4-[(Trimethylsilyl)ethynyl]benzaldehyde
• 4-(2-trimethylsilylethynyl)benzaldehyde
• 4-(TRIMETHYLSILYL)ETHYNYLBENZALDEHYDE
• Benzaldehyde,4-[(trimethylsilyl)ethynyl]- (9CI)
• 4-(Trimethylsilylethynyl)benzaldehyde
• p-[(Trimethylsilyl)ethynyl]benzaldehyde
• 4-[2-(trimethylsilyl)ethynyl]benzaldehyde
• AK140574
• Benzaldehyde, 4-[(trimethylsilyl)ethynyl]-
• 4-(2-(trimethylsilyl)ethynyl)benzaldehyde
• p-trimethylsilylethynylbenzaldehyde
• UZQDUXAJFTWMDT-UHFFFAOYSA-N
• 4-trimethylsilylethynylbenzaldehyde
• 77123-57-0
• DTXSID90377990
• FT-0649138
• T3827
• CS-0126636
• 4-trimethylsilylethynyl benzaldehyde
• MFCD02093765
• AKOS005175105
• 4-[(Trimethylsilyl)ethynyl]benzaldehyde, 97%
• 4-trimethylsilanylethynyl-benzaldehyde
• Isopropyl3-oxo-2,3-dihydrospiro[indene-1,4-piperidine]-1-carboxylate
• 4-(trime-thylsilylethynyl)benzaldehyde
• SCHEMBL701214
• BCP18367
• A19157
• AB7791
• DS-7065
• SY081454
• 4-(2-(TRIMETHYLSILYL)ETHYNYL) BENZALDEHYDE
• 2-ethynyl-4-(trimethylsilyl)benzaldehyde
• STL557461
• doi:10.14272/UZQDUXAJFTWMDT-UHFFFAOYSA-N.1
• BBL103651
• 4-(Trimethylsilyl)ethynylbenzaldehyde

• MDL： MFCD02093765
• Inchi： 1S/C12H14OSi/c1-14(2,3)9-8-11-4-6-12(10-13)7-5-11/h4-7,10H,1-3H3
• InChI Key： UZQDUXAJFTWMDT-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC(C=O)=CC=1)(C)(C)C

Computed Properties

• Exact Mass: 202.08100
• Monoisotopic Mass: 202.081
• Isotope Atom Count: nothing
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: nothing
• Defined Atom Stereocenter Count: nothing
• Undefined Atom Stereocenter Count : nothing
• Defined Bond Stereocenter Count: nothing
• Undefined Bond Stereocenter Count: nothing
• Surface Charge: nothing
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: No data available
• Density: 0.98
• Melting Point: 66-70 °C (lit.)
• Boiling Point: 262.1°C at 760 mmHg
• Flash Point: 112.3±25.1 °C
• Refractive Index: 1.514
• PSA: 17.07000
• LogP: 2.72800

4-(Trimethylsilyl)ethynylbenzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 4-(Trimethylsilyl)ethynylbenzaldehyde

4-(Trimethylsilyl)ethynylbenzaldehyde: A Versatile Compound in Modern Chemical Research

4-(Trimethylsilyl)ethynylbenzaldehyde (CAS No. 77123-57-0) is a highly versatile compound that has gained significant attention in recent years due to its unique chemical properties and wide-ranging applications in various fields, including organic synthesis, materials science, and medicinal chemistry. This compound, also known as TMS-ethynylbenzaldehyde, is characterized by its trimethylsilyl and ethynyl functional groups, which confer it with remarkable reactivity and stability.

The trimethylsilyl group in 4-(Trimethylsilyl)ethynylbenzaldehyde serves as a protective group for the ethynyl moiety, making it an excellent intermediate in the synthesis of complex organic molecules. This protective group can be easily removed under mild conditions, allowing for further functionalization of the molecule. The ethynyl group, on the other hand, is highly reactive and can participate in a variety of chemical reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which are widely used in click chemistry.

In the context of medicinal chemistry, 4-(Trimethylsilyl)ethynylbenzaldehyde has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have demonstrated its utility in the development of novel drugs targeting various diseases. For instance, researchers at the University of California, Los Angeles (UCLA) have utilized this compound to synthesize a series of potent inhibitors of protein-protein interactions (PPIs), which are crucial for many biological processes and disease mechanisms.

The materials science community has also found applications for 4-(Trimethylsilyl)ethynylbenzaldehyde. Its ability to undergo click chemistry reactions makes it an ideal candidate for the synthesis of functionalized polymers and nanomaterials. A study published in the journal Advanced Materials reported the use of this compound to create highly conductive polymer films with tunable optical properties. These films have potential applications in electronic devices, such as organic light-emitting diodes (OLEDs) and solar cells.

In addition to its synthetic utility, 4-(Trimethylsilyl)ethynylbenzaldehyde has been explored for its potential in analytical chemistry. The compound's distinct spectroscopic properties make it a valuable tool for detecting and quantifying trace amounts of other chemicals. Researchers at the National Institute of Standards and Technology (NIST) have developed a method using this compound as a derivatizing agent to enhance the sensitivity and selectivity of gas chromatography-mass spectrometry (GC-MS) analyses.

The safety and handling of 4-(Trimethylsilyl)ethynylbenzaldehyde are important considerations for researchers working with this compound. While it is generally considered safe when handled properly, appropriate personal protective equipment (PPE) should be used to prevent skin contact and inhalation. The compound should be stored in a cool, dry place away from strong oxidizers and other reactive substances.

In conclusion, 4-(Trimethylsilyl)ethynylbenzaldehyde (CAS No. 77123-57-0) is a multifaceted compound with a wide range of applications in modern chemical research. Its unique combination of reactivity and stability makes it an indispensable tool for synthetic chemists, materials scientists, and medicinal chemists alike. As research continues to uncover new uses for this compound, its importance in the scientific community is likely to grow even further.